Cas no 77386-82-4 (Diethyl Malonate-13C2)

Diethyl Malonate-13C2 is a stable isotope-labeled analog of diethyl malonate, where two carbon atoms are replaced with the 13C isotope. This compound is widely used as a precursor in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals, where isotopic labeling is required for metabolic studies, NMR spectroscopy, or mass spectrometry applications. The 13C labeling provides enhanced detection sensitivity and accuracy in tracer experiments. Its high isotopic purity and chemical stability make it a reliable reagent for research involving carbon-labeled intermediates. The compound retains the reactivity of standard diethyl malonate while enabling precise tracking in mechanistic and kinetic studies.

Diethyl Malonate-13C2 structure

Product Name:Diethyl Malonate-13C2

CAS No:77386-82-4

MF:C₇H₁₂O₄

MW:162.153092384338

CID:549850

PubChem ID:12197544

Update Time:2025-10-17

Diethyl Malonate-13C2 Chemical and Physical Properties

Names and Identifiers

- Propanedioic-1,3-13C2acid, diethyl ester
- DIETHYL MALONATE (1,3-13C2)
- DIETHYL MALONATE, [1,3-13C2]
- Diethyl Malonate-13C2
- < 1,3-(13)C2> -Malonsaeure-diethylester
- < 1,3-13C2> -Malonsaeurediaethylester
- < 1,3-13C2> Malonsaeure-diethylester
- 488798_ALDRICH
- diethyl < 1,3-(13)C2> malonate
- diethyl < 1,3-(13)C2> -malonate
- diethyl < 1,3-13C2> malonate
- Diethyl malonate-1,3-13C2
- Diethyl< 1,3-(13)C2> malonat
- I14-46174
- diethyl (1,3-13C2)propanedioate
- SCHEMBL1331824
- AKOS015913165
- Diethyl malonate-1,3-13C2, 99 atom % 13C
- DTXSID80480028
- 77386-82-4
- Propanedioic-1,3-13C2 Acid Diethyl Ester
- Inchi： 1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i6+1,7+1
- InChI Key： IYXGSMUGOJNHAZ-AKZCFXPHSA-N
- SMILES： O([13C](C[13C](=O)OCC)=O)CC

Computed Properties

Exact Mass: 162.08026853g/mol
Monoisotopic Mass: 162.08026853g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 1.067 g/mL at 25 °C
Melting Point: −51-−50 °C(lit.)
Boiling Point: 199 °C(lit.)
Flash Point: 212 °F
Refractive Index: n20/D 1.414(lit.)

Diethyl Malonate-13C2 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 36/37/38-36
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：36/37/38
Safety Term：26-36
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Diethyl Malonate-13C2 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D444423-10mg	Diethyl Malonate-13C2	77386-82-4	10mg	$ 173.00	2023-09-07
TRC	D444423-100 mg	Diethyl Malonate-13C2	77386-82-4	100MG	$ 1100.00	2022-01-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	488798-250MG	Diethyl Malonate-13C2	77386-82-4	250mg	¥3336.12	2023-12-05
TRC	D444423-100mg	Diethyl Malonate-13C2	77386-82-4	100mg	$ 1344.00	2023-09-07